Cas no 330826-84-1 (5-(4-propylphenoxy)methylfuran-2-carboxylic acid)

• Product Name: 5-(4-propylphenoxy)methylfuran-2-carboxylic acid
• CAS No: 330826-84-1
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• MDL: MFCD02090879
• CID: 2857545
• PubChem ID: 725866
• Update Time: 2025-06-08

5-(4-propylphenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-propylphenoxy)methylfuran-2-carboxylic acid
• 5-(4-Propyl-phenoxymethyl)-furan-2-carboxylic acid
• 5-((4-Propylphenoxy)methyl)furan-2-carboxylic acid
• BBL037834
• CS-0240297
• SR-01000261660-1
• 5-[(4-propylphenoxy)methyl]-2-furoic acid
• Oprea1_381327
• AKOS000304098
• 5-[(4-propylphenoxy)methyl]furan-2-carboxylic acid
• MFCD02090879
• 330826-84-1
• CHEMBL5307928
• EN300-227619
• AK-968/41172217
• 5-((4-Propylphenoxy)methyl)furan-2-carboxylicacid
• STK097776
• SR-01000261660
• FNA82684

• MDL： MFCD02090879
• Inchi： 1S/C15H16O4/c1-2-3-11-4-6-12(7-5-11)18-10-13-8-9-14(19-13)15(16)17/h4-9H,2-3,10H2,1H3,(H,16,17)
• InChI Key： HMMGVXIPLFPJFJ-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)O)O1)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 260.10485899Da
• Monoisotopic Mass: 260.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(4-propylphenoxy)methylfuran-2-carboxylic acid

Introduction to 5-(4-propylphenoxy)methylfuran-2-carboxylic acid (CAS No. 330826-84-1)

5-(4-propylphenoxy)methylfuran-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 330826-84-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining a furan ring with a phenoxypropyl side chain and a carboxylic acid functional group, has garnered attention due to its potential biological activities and synthetic utility. The compound's structure suggests possible applications in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor interaction studies.

The furan-2-carboxylic acid moiety in the molecular framework of this compound is particularly noteworthy. Furan derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the furan ring not only contributes to the compound's overall polarity but also influences its electronic properties, making it a versatile scaffold for further chemical modifications. Such modifications can be tailored to enhance binding affinity or selectivity towards specific biological targets.

The 4-propylphenoxy substituent adds another layer of complexity to the molecule. This aromatic group with an alkyl side chain can influence both the solubility and metabolic stability of the compound. In drug design, such structural elements are often strategically incorporated to optimize pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The combination of these features makes 5-(4-propylphenoxy)methylfuran-2-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the furan-2-carboxylic acid moiety can interact with hydrophobic pockets of enzymes or receptors, while the 4-propylphenoxy group may engage in hydrogen bonding or π-stacking interactions. These insights have guided the design of derivatives with enhanced activity against targets such as kinases and proteases, which are implicated in various diseases.

In vitro studies have begun to explore the biological activity of 5-(4-propylphenoxy)methylfuran-2-carboxylic acid. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. The carboxylic acid group provides a site for further derivatization, allowing for the synthesis of analogs with improved potency and selectivity. Such derivatives could serve as lead compounds for developing novel treatments for chronic inflammatory disorders.

The synthesis of 5-(4-propylphenoxy)methylfuran-2-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include the formation of the furan ring through condensation reactions, followed by functionalization at the 2-position with a carboxylic acid group. Subsequent introduction of the 4-propylphenoxy moiety via nucleophilic substitution or coupling reactions completes the molecular architecture. Advances in green chemistry principles have also been applied to optimize these synthetic routes, minimizing waste and improving yields.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive building block for agrochemicals and specialty chemicals. For instance, derivatives of 5-(4-propylphenoxy)methylfuran-2-carboxylic acid could be designed to interact with biological targets in plants, offering novel solutions for crop protection and yield enhancement.

As research continues to uncover new biological functions and synthetic possibilities, 5-(4-propylphenoxy)methylfuran-2-carboxylic acid (CAS No. 330826-84-1) is poised to play a significant role in drug discovery and industrial chemistry. Its combination of structural complexity and functional diversity makes it a valuable asset in the quest for innovative chemical solutions across multiple domains.